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Compound of Interest

Compound Name: PKCTheta-IN-1

Cat. No.: B12362992 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the selectivity profile of Sotrastaurin

(AEB071), a potent inhibitor of Protein Kinase C theta (PKCθ). The information presented

herein is intended to support research and development efforts in the fields of immunology,

oncology, and drug discovery by offering a comprehensive overview of the compound's binding

affinities, the experimental methodologies used for their determination, and the key signaling

pathways involved.

Executive Summary
Sotrastaurin (AEB071) is a small molecule inhibitor targeting Protein Kinase C (PKC) isoforms,

with particularly high affinity for PKCθ, a key enzyme in T-cell activation.[1] Understanding the

selectivity of such inhibitors is paramount in drug development to anticipate potential on-target

efficacy and off-target effects. This document summarizes the quantitative data of

Sotrastaurin's inhibitory activity, details the experimental protocols for assessing kinase

selectivity, and visualizes the relevant biological and experimental workflows.

Data Presentation: Kinase Selectivity Profile of
Sotrastaurin (AEB071)
The selectivity of Sotrastaurin has been characterized against a panel of kinases, with a

primary focus on the PKC family. The following table summarizes the inhibition constants (Ki)
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and IC50 values for key kinases, demonstrating its potent activity against several PKC isoforms

and identifying other potential off-target kinases.

Kinase Target
Inhibition Constant
(Ki) (nM)

IC50 (nM) Reference

PKCθ 0.22 - [2]

PKCα 0.95 - [2]

PKCβ 0.64 - [2]

PKCδ 2.1 - [2]

PKCε 3.2 - [2]

PKCη 1.8 - [2]

GSK3β - < 1000 [2]

Note: A lower Ki value indicates a higher binding affinity of the inhibitor for the kinase.

Signaling Pathway and Experimental Workflow
To provide a comprehensive understanding, the following diagrams illustrate the PKCθ

signaling cascade and a typical experimental workflow for determining kinase inhibitor

selectivity.
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PKCθ Signaling Pathway in T-Cell Activation
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Workflow for Kinase Inhibitor Selectivity Profiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Investigating the Selectivity Profile of Sotrastaurin
(AEB071): A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362992#investigating-the-selectivity-profile-of-
pkctheta-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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